N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C16H15N3O3/c1-21-12-4-5-13(15(8-12)22-2)16(20)18-11-3-6-14-10(7-11)9-17-19-14/h3-9H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: FBPVOEGVVQNTKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC3=C(C=C2)NN=C3)OC
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide is a compound that belongs to the class of indazole derivatives. Indazole derivatives are known for their wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties . The structure of this compound consists of an indazole ring attached to a benzamide moiety with two methoxy groups at the 2 and 4 positions of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide typically involves the formation of the indazole ring followed by the attachment of the benzamide moiety. One common method for synthesizing indazole derivatives is through the cyclization of o-haloaryl-N-tosylhydrazones using a copper catalyst . Another approach involves the use of Ag-catalyzed nitration-annulation with tert-butyl nitrite . The final step involves the coupling of the indazole derivative with 2,4-dimethoxybenzoyl chloride under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups on the benzene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Medicine: Explored for its anti-inflammatory and antimicrobial properties, making it a candidate for drug development.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of other bioactive compounds.

Mechanism of Action

The mechanism of action of N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit histone deacetylases (HDACs), leading to the accumulation of acetylated histones and altered gene expression . This can result in the inhibition of cancer cell growth and induction of apoptosis. Additionally, the compound may interact with other enzymes and receptors, modulating various biological processes.

Comparison with Similar Compounds

N-(1H-indazol-5-yl)-2,4-dimethoxybenzamide can be compared with other indazole derivatives, such as:

Niraparib: An indazole-based anticancer drug used for the treatment of ovarian cancer.

Pazopanib: A tyrosine kinase inhibitor used for the treatment of renal cell carcinoma.

Indazole-3-carboxylic acid: Known for its anti-inflammatory properties.

The uniqueness of this compound lies in its specific substitution pattern and the presence of methoxy groups, which can influence its biological activity and chemical reactivity.